N-(2-(6-(ethylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(6-ethylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C19H24N6O2S/c1-2-28-19-22-16(24-9-4-3-5-10-24)14-13-21-25(17(14)23-19)11-8-20-18(26)15-7-6-12-27-15/h6-7,12-13H,2-5,8-11H2,1H3,(H,20,26)
• InChI Key: ZKGVUASNIYUHSJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C=NN2CCNC(=O)C3=CC=CO3)C(=N1)N4CCCCC4
• Molecular Formula: C19H24N6O2S
• Molecular Weight: 400.5 g/mol

Description

N-(2-(6-(ethylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H24N6O2S and its molecular weight is 400.5. The purity is usually 95%.
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Scientific Research Applications

Heterobicyclic Amplifiers for Phleomycin

The study conducted by Brown and Cowden (1982) explored the condensation of 3-aminocrotonamide with ethyl pyridine-2-carboxylate, leading to the synthesis of heterobicyclic compounds. These compounds demonstrated activity as amplifiers of phleomycin against Escherichia coli, showcasing their potential in enhancing antibiotic efficacy Brown & Cowden, 1982.

Furan Ring Containing Organic Ligands

Patel (2020) focused on the synthesis, characterization, and chelating properties of furan ring-containing organic ligands. These compounds were evaluated for their antimicrobial activity against human pathogenic bacteria, indicating their possible application in developing new antimicrobial agents Patel, 2020.

GyrB Inhibitors Against Mycobacterium Tuberculosis

Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates. These compounds were evaluated for their in vitro activity against Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, demonstrating their potential as antituberculosis agents Jeankumar et al., 2013.

Anticancer and Anti-5-lipoxygenase Agents

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives and evaluated them for their cytotoxic and 5-lipoxygenase inhibition activities. These compounds exhibited promising structure-activity relationships, opening avenues for the development of new anticancer and anti-inflammatory drugs Rahmouni et al., 2016.

Novel Pyrazolopyrimidinones Derivatives

Finlander and Pedersen (1985) prepared 1,5‐dihydro‐4H‐pyrazolo[3,4‐d]pyrimidin‐4‐ones and their derivatives, exploring their potential applications in various biological activities. These compounds add to the chemical diversity of pyrazolopyrimidinones and their potential utility in medicinal chemistry Finlander & Pedersen, 1985.